Cas no 1805753-97-2 (3-(3-Bromo-2-oxopropyl)-2-nitrotoluene)

• Product Name: 3-(3-Bromo-2-oxopropyl)-2-nitrotoluene
• CAS No: 1805753-97-2
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5005623
• Update Time: 2025-05-22

3-(3-Bromo-2-oxopropyl)-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-2-nitrotoluene

• Inchi： 1S/C10H10BrNO3/c1-7-3-2-4-8(5-9(13)6-11)10(7)12(14)15/h2-4H,5-6H2,1H3
• InChI Key： QIVINUGTLJWLQE-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 3-(3-Bromo-2-oxopropyl)-2-nitrotoluene

3-(3-Bromo-2-oxopropyl)-2-nitrotoluene: A Comprehensive Overview

The compound 3-(3-Bromo-2-oxopropyl)-2-nitrotoluene, identified by the CAS number CAS No. 1805753-97-2, is a significant organic molecule with diverse applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a toluene derivative substituted with a nitro group and a brominated propyl chain. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 3-(3-Bromo-2-oxopropyl)-2-nitrotoluene consists of a toluene ring (a methylbenzene derivative) with two substituents: a nitro group (-NO₂) at the 2-position and a 3-bromo-2-oxopropyl group at the 3-position. The nitro group is a strong electron-withdrawing substituent, which significantly influences the electronic properties of the aromatic ring. On the other hand, the 3-bromo-2-oxopropyl group introduces additional functionality, including a ketone (C=O) and a bromine atom, both of which contribute to the compound's reactivity and versatility.

Recent studies have highlighted the importance of such compounds in various chemical reactions, particularly in the synthesis of bioactive molecules and advanced materials. For instance, the bromine atom in the propyl chain can serve as an electrophilic site for nucleophilic substitution reactions, enabling the construction of complex molecular architectures. Similarly, the nitro group can participate in reduction reactions to form amino groups, which are essential in drug design and polymer chemistry.

The synthesis of 3-(3-Bromo-2-oxopropyl)-2-nitrotoluene typically involves multi-step processes, often starting from toluene derivatives. One common approach is the Friedel-Crafts acylation reaction, followed by bromination and oxidation steps to introduce the desired functional groups. Researchers have also explored alternative methods, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance reaction efficiency and selectivity.

In terms of applications, this compound has found utility in several areas. In organic synthesis, it serves as an intermediate for constructing more complex molecules with tailored properties. For example, its use as a precursor for synthesizing heterocyclic compounds has been reported in recent literature. Additionally, due to its electron-withdrawing groups, this compound exhibits potential as an oxidizing agent or an electron-deficient aromatic compound in various catalytic processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(3-Bromo-2-oxopropyl)-2-nitrotoluene. Quantum mechanical calculations have revealed that the nitro group significantly deactivates the aromatic ring, making it less reactive towards electrophilic substitution reactions compared to unsubstituted toluene. However, the presence of the ketone group introduces some degree of activation due to its electron-withdrawing nature through conjugation.

The study of this compound has also extended into materials science, where it has been investigated as a potential component in polymeric materials with enhanced thermal stability or conductivity. Researchers have explored its incorporation into polymer matrices through covalent bonding or non-covalent interactions, leading to materials with tailored properties for specific applications.

In conclusion, 3-(3-Bromo-2-oxopropyl)-2-nitrotoluene is a versatile compound with a wealth of potential applications across various domains of chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and molecules. As ongoing research continues to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.